Cas no 1781577-88-5 (3-(3-hydroxyphenyl)azetidin-3-ol)

• Product Name: 3-(3-hydroxyphenyl)azetidin-3-ol
• CAS No: 1781577-88-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6614801
• PubChem ID: 105432639
• Update Time: 2025-05-20

3-(3-hydroxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyphenyl)azetidin-3-ol
• EN300-1801393
• 1781577-88-5

• Inchi： 1S/C9H11NO2/c11-8-3-1-2-7(4-8)9(12)5-10-6-9/h1-4,10-12H,5-6H2
• InChI Key： VYCOQVWBSDTSJQ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)O)CNC1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(3-hydroxyphenyl)azetidin-3-ol

Professional Introduction to 3-(3-hydroxyphenyl)azetidin-3-ol (CAS No. 1781577-88-5)

3-(3-hydroxyphenyl)azetidin-3-ol, a compound with the chemical identifier CAS No. 1781577-88-5, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, featuring an azetidine ring substituted with a hydroxyphenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The azetidine moiety, a five-membered saturated nitrogen-containing ring, is a common structural motif in various pharmacologically active molecules, while the hydroxyphenyl group introduces hydrophilicity and potential interactions with biological targets.

The synthesis of 3-(3-hydroxyphenyl)azetidin-3-ol involves intricate organic transformations that highlight the compound's synthetic accessibility and versatility. The introduction of the azetidine ring typically proceeds via cycloaddition reactions or ring-forming processes from appropriate precursors. The subsequent functionalization of the azetidine core with a hydroxyphenyl substituent requires careful consideration of reaction conditions to ensure regioselectivity and high yield. Recent advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on green chemistry principles.

From a biological perspective, 3-(3-hydroxyphenyl)azetidin-3-ol has been explored for its potential pharmacological properties. The combination of the azetidine scaffold and the hydroxyphenyl group suggests possible interactions with enzymes and receptors involved in various disease pathways. Studies have indicated that such compounds may exhibit inhibitory effects on certain kinases or other therapeutic targets, making them valuable candidates for drug discovery programs. Additionally, the hydroxyl group provides a site for further derivatization, allowing for the creation of analogues with enhanced efficacy or selectivity.

Recent research has highlighted the importance of understanding the molecular interactions between 3-(3-hydroxyphenyl)azetidin-3-ol and biological targets at an atomic level. Computational chemistry techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to model these interactions. These studies have provided insights into the binding modes and affinity of the compound towards specific proteins, aiding in the design of more potent derivatives. Furthermore, structure-activity relationship (SAR) studies have been conducted to correlate structural features with biological activity, guiding medicinal chemists in optimizing lead compounds.

The role of 3-(3-hydroxyphenyl)azetidin-3-ol in therapeutic applications extends beyond its direct biological activity. It serves as a versatile building block for more complex molecules, enabling the synthesis of libraries of compounds for high-throughput screening. This approach has been particularly useful in identifying novel inhibitors for diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to undergo further functionalization allows researchers to explore diverse chemical spaces, increasing the likelihood of discovering new therapeutic agents.

The development of novel synthetic methodologies for 3-(3-hydroxyphenyl)azetidin-3-ol has been an area of active investigation. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex heterocycles efficiently. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce various substituents onto the azetidine ring, while copper-mediated oxidation methods have been employed to generate oxygen-containing functionalities. These advances not only improve synthetic efficiency but also open up new possibilities for molecular diversification.

In conclusion, 3-(3-hydroxyphenyl)azetidin-3-ol (CAS No. 1781577-88-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it a valuable scaffold for drug discovery efforts targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.